Cas no 1069-15-4 (3-Buten-2-one, 4-(dimethylamino)-1,1-diethoxy-)

• Product name: 3-Buten-2-one, 4-(dimethylamino)-1,1-diethoxy-
• CAS No: 1069-15-4
• MF: C₁₀H₁₉NO₃
• MW: 201.26276
• CID: 1185212
• PubChem ID: 71355623

3-Buten-2-one, 4-(dimethylamino)-1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(dimethylamino)-1,1-diethoxy-
• 4-(dimethylamino)-1,1-diethoxybut-3-en-2-one
• 1069-15-4
• DTXSID00779986

• Inchi： InChI=1S/C10H19NO3/c1-5-13-10(14-6-2)9(12)7-8-11(3)4/h7-8,10H,5-6H2,1-4H3
• InChI Key： BNIXSMHFDJNNHW-UHFFFAOYSA-N
• SMILES： CCOC(C(=O)C=CN(C)C)OCC

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77
• LogP: 1.02990